Pyrido(2,3-d)pyrimidine, 2,4-diamino-6-(p-methylbenzyl)-

• Molecular Formula: C15H15N5
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 6-[(4-methylphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-diamine
• InChI: InChI=1S/C15H15N5/c1-9-2-4-10(5-3-9)6-11-7-12-13(16)19-15(17)20-14(12)18-8-11/h2-5,7-8H,6H2,1H3,(H4,16,17,18,19,20)
• InChI Key: CFLSAJLFPXCBOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=CC3=C(N=C(N=C3N=C2)N)N
• CAS No.: 20739-16-6

Description

Pyrido(2,3-d)pyrimidine, 2,4-diamino-6-(p-methylbenzyl)-: is a heterocyclic compound that belongs to the class of pyridopyrimidines. These compounds are characterized by a fused ring system consisting of a pyridine ring and a pyrimidine ring. Pyridopyrimidines have garnered significant interest due to their diverse biological activities and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pyrido(2,3-d)pyrimidine, 2,4-diamino-6-(p-methylbenzyl)- can be achieved through various methods. One common approach involves the reductive condensation of 6-cyano-5-methyl-pyrido(2,3-d)pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline in the presence of Raney nickel and acetic acid . This reaction produces the precursor, which is then methylated at the N10 position through reductive alkylation with formaldehyde and sodium cyanoborohydride .

Industrial Production Methods

Industrial production methods for pyrido(2,3-d)pyrimidine derivatives often involve the use of dicationic molten salts as catalysts. These catalysts facilitate the synthesis under solvent-free conditions or in green solvents like ethanol, resulting in high yields and environmentally friendly processes .

Chemical Reactions Analysis

Types of Reactions

Pyrido(2,3-d)pyrimidine, 2,4-diamino-6-(p-methylbenzyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the pyridopyrimidine core.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common for modifying the aromatic ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield various oxidized derivatives, while substitution reactions can introduce different functional groups onto the aromatic ring .

Scientific Research Applications

Pyrido(2,3-d)pyrimidine, 2,4-diamino-6-(p-methylbenzyl)- has a wide range of scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.

Biology: This compound is used in studying enzyme inhibition and receptor binding due to its structural similarity to nucleotides.

Medicine: Pyridopyrimidines have shown potential as anticancer, antibacterial, and antiviral agents.

Industry: They are used in the development of new materials and as intermediates in the synthesis of pharmaceuticals.

Comparison with Similar Compounds

Similar Compounds

Pyrido(3,2-d)pyrimidine: Another isomer with similar biological activities.

Pyrido(4,3-d)pyrimidine: Known for its therapeutic potential.

Pyrido(3,4-d)pyrimidine: Also studied for its medicinal properties.

Uniqueness

Pyrido(2,3-d)pyrimidine, 2,4-diamino-6-(p-methylbenzyl)- is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other isomers .